2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylpropyl)acetamide

• Molecular Formula: C13H18N4O2S
• Molecular Weight: 294.38 g/mol
• IUPAC Name: 2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C13H18N4O2S/c1-4-10-9(5-14)12(19)17-13(16-10)20-7-11(18)15-6-8(2)3/h8H,4,6-7H2,1-3H3,(H,15,18)(H,16,17,19)
• InChI Key: DFAMYEODODZVQM-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=C(C(=O)N=C(N1)SCC(=O)NCC(C)C)C#N

Description

2-[(5-cyano-6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methylpropyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as "CE-245677" and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of CE-245677 is not fully understood, but it is believed to act through inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme involved in the de novo pyrimidine biosynthesis pathway. By inhibiting DHODH, CE-245677 disrupts the production of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. This disruption can lead to cell cycle arrest and apoptosis, making CE-245677 a potential anticancer agent. Additionally, the inhibition of DHODH may also contribute to the neuroprotective and anti-inflammatory effects of CE-245677.
Biochemical and Physiological Effects:
CE-245677 has been shown to exhibit a range of biochemical and physiological effects in preclinical studies. In addition to its anti-tumor, neuroprotective, and anti-inflammatory effects, CE-245677 has also been found to exhibit antiviral activity against several viruses, including hepatitis C virus and dengue virus. It has also been shown to have a positive effect on glucose metabolism and may have potential applications in the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

CE-245677 has several advantages for use in lab experiments, including its potent activity against cancer cells, its ability to cross the blood-brain barrier, and its low toxicity. However, there are also some limitations to its use in lab experiments, including its relatively high cost, limited availability, and the need for specialized equipment for its synthesis and analysis.

Future Directions

There are several future directions for research on CE-245677. One area of interest is the development of CE-245677 as an anticancer agent, including further preclinical studies to assess its efficacy and toxicity, and clinical trials to evaluate its safety and effectiveness in humans. Additionally, further studies are needed to fully understand the mechanism of action of CE-245677 and its potential applications in the treatment of neurodegenerative diseases, inflammation, and viral infections. Finally, efforts to optimize the synthesis method of CE-245677 and increase its availability could help to facilitate further research on this promising compound.

Synthesis Methods

The synthesis of CE-245677 involves the reaction of 5-cyano-6-ethyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine with N-(2-methylpropyl)acetamide in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate that undergoes cyclization to yield the final product. The synthesis method of CE-245677 has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

CE-245677 has been studied for its potential applications in various areas of scientific research, including cancer treatment, neuroprotection, and inflammation. It has been shown to exhibit potent anti-tumor activity in preclinical models of cancer, making it a promising candidate for further development as an anticancer agent. Additionally, CE-245677 has been found to possess neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. It has also been shown to exhibit anti-inflammatory activity, which could make it a useful tool for studying the role of inflammation in various disease states.